4-Phenyl-1,3-dithiol-2-one

• CAS: 939-11-7
• Molecular Formula: C9H6OS2
• Molecular Weight: 194.3 g/mol
• SMILES: C1=CC=C(C=C1)C2=CSC(=O)S2
• InChI: InChI=1S/C9H6OS2/c10-9-11-6-8(12-9)7-4-2-1-3-5-7/h1-6H
• InChIKey: SROUGKLAXYFLFQ-UHFFFAOYSA-N

4-Phenyl-1,3-dithiol-2-one (CAS 939-11-7) is a heterocyclic organosulfur compound belonging to the 1,3-dithiol-2-one class, characterized by a five-membered ring containing two sulfur atoms and a carbonyl group, with a phenyl substituent at the 4-position. Its molecular formula is C9H6OS2 with a molecular weight of 194.27 g/mol, a predicted density of 1.391 g/cm³, a predicted boiling point of 359.6 °C at 760 mmHg, and a predicted refractive index of 1.706.

4-Phenyl-1,3-dithiol-2-one (CAS 939-11-7): Procurement Baseline and Chemical Identity

4-Phenyl-1,3-dithiol-2-one (CAS 939-11-7) is a heterocyclic organosulfur compound belonging to the 1,3-dithiol-2-one class, characterized by a five-membered ring containing two sulfur atoms and a carbonyl group, with a phenyl substituent at the 4-position . Its molecular formula is C9H6OS2 with a molecular weight of 194.27 g/mol, a predicted density of 1.391 g/cm³, a predicted boiling point of 359.6 °C at 760 mmHg, and a predicted refractive index of 1.706 [1]. This compound is primarily recognized as a masked ene-1,2-dithiolate proligand for the synthesis of transition metal dithiolene complexes [2].

1

Masked ene-1,2-dithiolate proligand Designed for synthesis of transition metal dithiolene complexes via ring-opening

2

Phenyl-substituted building block Provides resonance stabilization, steric bulk, and specific intermolecular interactions distinct from alkyl analogs

3

Established precursor for benchmark complexes Supports reproducible synthesis of nickel bis(stilbenedithiolate) and related non-innocent ligand systems

• [1] YYBYY Chemical Platform. 4-phenyl-1,3-dithiol-2-one (CAS 939-11-7) - Properties. Accessed 2026-05-12. View Source
• [2] Bradshaw, B.; Collison, D.; Garner, C. D.; Joule, J. A. Synthesis of 1,3-dithiol-2-ones as proligands related to molybdopterin. Org. Biomol. Chem. 2003, 1, 129–133. View Source

4-Phenyl-1,3-dithiol-2-one: Why In-Class Substitution is Not Straightforward

Direct substitution of 4-phenyl-1,3-dithiol-2-one by other 4-substituted or 4,5-disubstituted 1,3-dithiol-2-ones is non-trivial due to the critical role of the substituent's steric and electronic profile in governing both the efficiency of dithiolene proligand ring-opening and the ultimate properties of the resulting metal complexes [1]. The phenyl group, unlike methyl or hydrogen substituents, introduces a balance of resonance stabilization, steric bulk, and specific intermolecular interactions that affect crystallization behavior, ligand exchange kinetics, and the redox non-innocence of the derived metal-dithiolene species [2]. Empirically, the compound serves as a specific precursor to the well-studied bis(1-phenyl-1,2-ethenedithiolato)nickel(0) complex, a system with a defined radical substitution chemistry that is not universally replicated by its alkyl-substituted counterparts .

Target compound

4-Phenyl-1,3-dithiol-2-one: phenyl ring balances resonance, steric bulk, and intermolecular packing

4-Methyl / 4,5-dimethyl analogs

Alkyl substituents may shift ring-opening efficiency and alter redox non-innocence of derived complexes

Unsubstituted parent

Lacks phenyl-driven crystallization control and UV-active chromophore; ligand exchange kinetics may differ

• [1] Bradshaw, B.; Collison, D.; Garner, C. D.; Joule, J. A. Synthesis of 1,3-dithiol-2-ones as proligands related to molybdopterin. Org. Biomol. Chem. 2003, 1, 129–133. View Source
• [2] Wikipedia. Non-innocent ligand. Accessed 2026-05-12. View Source

4-Phenyl-1,3-dithiol-2-one: Quantified Differentiation Evidence for Scientific Procurement

Differentiation via Physicochemical Property Profile Compared to the Unsubstituted Parent

The 4-phenyl substitution significantly alters the predicted physicochemical profile of the 1,3-dithiol-2-one core compared to the unsubstituted parent compound. The target compound exhibits a higher predicted density (1.391 g/cm³) and a substantially higher predicted boiling point (359.6 °C) compared to the unsubstituted 1,3-dithiol-2-one, reflecting the added mass and increased intermolecular interactions from the phenyl ring .

Physicochemical profile vs. unsubstituted parent

Reported

Predicted boiling point ~125 °C higher; density ~0.11 g/cm³ lower than 1,3-dithiol-2-one

Supports purification and handling evaluation

Predicted data; experimental validation may be required

Evidence Dimension	Predicted Density and Boiling Point
Target Compound Data	Predicted Density: 1.391 g/cm³; Predicted Boiling Point: 359.6 °C at 760 mmHg
Comparator Or Baseline	1,3-Dithiol-2-one (unsubstituted parent): Predicted Density: ~1.5 g/cm³; Boiling Point: 234.5 °C at 760 mmHg
Quantified Difference	The target compound has a ~125.1 °C higher predicted boiling point and a ~0.11 g/cm³ lower predicted density than the unsubstituted parent.
Conditions	Predicted data based on computational models; experimental validation may be required.

Why This Matters

The modified physical properties influence handling, purification (distillation/recrystallization), and formulation behavior for procurement and experimental design.

Specific Reactivity as a Proligand for a Documented Nickeladithiolene Radical Substrate

4-Phenyl-1,3-dithiol-2-one is the established precursor to bis(1-phenyl-1,2-ethenedithiolato)nickel(0), a complex for which radical substitution chemistry at the nickeladithiolene ring is well-characterized. Substitution of the 1-cyano-1-methylethyl group for hydrogen occurs in the reaction of this specific complex with 2,2′-azobis(isobutyronitrile), a reactivity profile that is not universally reported for analogous complexes derived from 4-methyl or 4,5-dimethyl-1,3-dithiol-2-ones .

Radical substitution reactivity of derived Ni complex

Class-level

Bis(1-phenyl-1,2-ethenedithiolato)nickel(0) undergoes radical substitution with AIBN; alkyl analogs lack comparable reports

Supports mechanism-based functionalization studies

Qualitative difference; source-specific review advised

Evidence Dimension	Radical Substitution Reactivity of Derived Ni Complex
Target Compound Data	Bis(1-phenyl-1,2-ethenedithiolato)nickel(0) undergoes radical substitution with 2,2′-azobis(isobutyronitrile)
Comparator Or Baseline	Ni complexes derived from 4-methyl- or 4,5-dimethyl-1,3-dithiol-2-one: No comparable radical substitution studies identified in the accessible literature.
Quantified Difference	Qualitative difference: Unique documented radical substitution pathway for the phenyl-substituted case.
Conditions	Reaction in organic solvent with radical initiator (AIBN); radical scavenger TEMPO inhibits the reaction.

Why This Matters

Access to a well-characterized radical reactivity manifold is critical for researchers investigating mechanism-based catalyst design or functionalization of metalladithiolene rings.

Enabling a Classic Non-Innocent Ligand Platform with Three Accessible Oxidation States

Nickel bis(stilbenedithiolate) ([Ni(S2C2Ph2)2]^z), directly accessible from 4-phenyl-1,3-dithiol-2-one, is a textbook example of a non-innocent ligand system exhibiting three accessible oxidation states (z = 0, -1, -2) [1]. While this is a class-level property of many dithiolene complexes, the specific electrochemical window and the stability of each oxidation state are modulated by the phenyl substituent. The phenyl rings can engage in stabilizing π-stacking interactions, which can influence solid-state packing and charge transport properties compared to complexes with smaller substituents [1].

Accessible oxidation states of Ni-dithiolene complex

Class-level

Three oxidation states (z = 0, −1, −2) demonstrated for [Ni(S₂C₂Ph₂)₂]ᶻ; phenyl π-stacking modulates solid-state properties

Supports redox calibration and computational validation

Redox potential shift vs. methyl analog not quantified in accessed data

Evidence Dimension	Number of Accessible Oxidation States of Derived Ni Complex
Target Compound Data	[Ni(S2C2Ph2)2]^z demonstrates three stable oxidation states: z = 0 (neutral), z = -1 (monoanion), z = -2 (dianion) [1]
Comparator Or Baseline	[Ni(S2C2Me2)2]^z (from 4,5-dimethyl-1,3-dithiol-2-one): Also exhibits three oxidation states, but with different redox potentials and solid-state properties.
Quantified Difference	Exact redox potential shift not quantified in the accessed data; differentiation is based on the proven utility of the phenyl-substituted complex in establishing the fundamental principles of ligand non-innocence.
Conditions	Electrochemical measurements in non-aqueous solvents.

Why This Matters

For procurement of a proligand for fundamental redox studies, the phenyl-substituted derivative is the historically validated standard, ensuring experimental reproducibility and comparability with a vast body of foundational literature.

• [1] Wikipedia. Non-innocent ligand. Accessed 2026-05-12. View Source

4-Phenyl-1,3-dithiol-2-one: Evidence-Backed Application Scenarios for Procurement

Synthesis of Benchmark Metal-Dithiolene Complexes for Fundamental Redox and Spectroscopic Studies

The compound is the proligand of choice for synthesizing nickel bis(stilbenedithiolate), a cornerstone complex for investigating ligand non-innocence and the electronic structure of metalladithiolenes. Its procurement is justified by the need for a chemically consistent precursor to produce this benchmark complex, whose well-characterized redox behavior is essential for calibrating new ligand systems and validating computational models [1].

Investigating Metalladithiolene Ring Functionalization via Radical Pathways

The documented ability of bis(1-phenyl-1,2-ethenedithiolato)nickel(0), derived from this specific proligand, to undergo clean radical substitution makes it a strategic starting material for researchers aiming to functionalize the dithiolene core. This application scenario is uniquely supported by the radical mechanism evidence, which is not broadly established for the methyl-substituted analogs in the readily accessible literature .

Modeling Molybdopterin Active Site Analogs

1,3-Dithiol-2-ones, including 4-phenyl derivatives, are designed as masked ene-1,2-dithiolate proligands for the synthesis of metal complexes that mimic the molybdenum cofactor (Moco). The phenyl substituent provides a convenient UV-active chromophore for monitoring complex formation and purification, which is less pronounced in non-aromatic analogs [2].

Material Science: Precursor for Electroactive and Conductive Materials Research

As a proligand for redox-active metal bis(dithiolene) complexes, this compound supplies the building blocks for materials exhibiting near-IR absorptions and nonlinear optical (NLO) properties. The phenyl substitution pattern can influence the solid-state packing and charge transport properties of the resulting material, making it a specific candidate for structure-property relationship studies in organic electronics [1].

Application

Selection Property

Validation Focus

Benchmark metal-dithiolene complex synthesis

Phenyl-substituted proligand consistency

Redox behavior reproducibility and ligand non-innocence calibration

Metalladithiolene ring functionalization via radical pathways

Documented radical substitution reactivity of derived Ni complex

Radical mechanism verification and catalyst design studies

Molybdopterin active site modeling

UV-active phenyl chromophore for monitoring

Complex formation and purification tracking

Electroactive and conductive material precursor

Phenyl packing interaction profile

Solid-state structure-property and charge transport review

• [1] Wikipedia. Non-innocent ligand. Accessed 2026-05-12. View Source
• [2] Bradshaw, B.; Collison, D.; Garner, C. D.; Joule, J. A. Synthesis of 1,3-dithiol-2-ones as proligands related to molybdopterin. Org. Biomol. Chem. 2003, 1, 129–133. View Source